Cas no 40056-53-9 (2-Methyl-1H-imidazole-4,5-dicarbonitrile)

2-Methyl-1H-imidazole-4,5-dicarbonitrile is a heterocyclic organic compound featuring a methyl-substituted imidazole core with two nitrile functional groups at the 4 and 5 positions. This structure imparts high reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-deficient imidazole ring enhances its utility in nucleophilic substitution reactions, while the nitrile groups offer further derivatization potential. The compound exhibits good thermal stability and solubility in polar organic solvents, facilitating its use in diverse synthetic applications. Its precise molecular architecture makes it particularly suitable for constructing complex heterocyclic frameworks, often employed in the development of bioactive molecules and specialty chemicals.

2-Methyl-1H-imidazole-4,5-dicarbonitrile structure

40056-53-9 structure

Product Name:2-Methyl-1H-imidazole-4,5-dicarbonitrile

CAS No:40056-53-9

MF:C₆H₄N₄

MW:132.122759819031

MDL:MFCD05975058

CID:1071066

PubChem ID:3847698

Update Time:2025-06-07

2-Methyl-1H-imidazole-4,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-1H-imidazole-4,5-dicarbonitrile
- DTXSID20397262
- MFCD05975058
- CS-0038730
- DB-423533
- W11001
- 40056-53-9
- SCHEMBL6267870
- EN300-77563
- Z1197885422
- YSCK0799
- 12X-0823
- AKOS005081574
- MDL： MFCD05975058
- Inchi： 1S/C6H4N4/c1-4-9-5(2-7)6(3-8)10-4/h1H3,(H,9,10)
- InChI Key： ZEAVNOQDMHVDLU-UHFFFAOYSA-N
- SMILES： N1C(C#N)=C(C#N)N=C1C

Computed Properties

Exact Mass: 132.043596145g/mol
Monoisotopic Mass: 132.043596145g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 76.3Å²

2-Methyl-1H-imidazole-4,5-dicarbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB418631-1 g	2-Methyl-1H-imidazole-4,5-dicarbonitrile	40056-53-9		1 g	€138.70	2023-07-19
Apollo Scientific	OR110367-250mg	2-Methyl-1H-imidazole-4,5-dicarbonitrile	40056-53-9		250mg	£30.00	2025-02-19
Apollo Scientific	OR110367-1g	2-Methyl-1H-imidazole-4,5-dicarbonitrile	40056-53-9		1g	£85.00	2025-02-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M941025-100mg	2-Methyl-1H-Imidazole-4,5-Dicarbonitrile	40056-53-9	95%	100mg	￥315.00	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M941025-250mg	2-Methyl-1H-Imidazole-4,5-Dicarbonitrile	40056-53-9	95%	250mg	￥585.00	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M941025-1g	2-Methyl-1H-Imidazole-4,5-Dicarbonitrile	40056-53-9	95%	1g	￥1,584.00	2022-09-01
eNovation Chemicals LLC	D765317-250mg	2-METHYL-1H-IMIDAZOLE-4,5-DICARBONITRILE	40056-53-9	95%	250mg	$95	2024-06-06
eNovation Chemicals LLC	D765317-1g	2-METHYL-1H-IMIDAZOLE-4,5-DICARBONITRILE	40056-53-9	95%	1g	$165	2024-06-06
Chemenu	CM416073-1g	2-METHYL-1H-IMIDAZOLE-4,5-DICARBONITRILE	40056-53-9	95%+	1g	$310	2023-01-19
TRC	M222723-10mg	2-methyl-1H-imidazole-4,5-dicarbonitrile	40056-53-9		10mg	$ 50.00	2022-06-04

2-Methyl-1H-imidazole-4,5-dicarbonitrile Related Literature

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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
2. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

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3. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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